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Introduction
N,N-Dimethyl-L-tryptophan Hydrochloride is a derivative of the essential amino acid L-

tryptophan, characterized by the presence of two methyl groups on the alpha-amino group.

This modification alters its chemical and biological properties, making it a compound of interest

in various research fields, including neuropharmacology and metabolism. This technical guide

provides a detailed overview of the known chemical properties of N,N-Dimethyl-L-tryptophan
Hydrochloride, supported by experimental methodologies and pathway visualizations to

facilitate its application in research and development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N,N-Dimethyl-L-tryptophan
Hydrochloride is presented below. It is important to note that while some properties have been

experimentally determined and are available from commercial suppliers, others, such as the

melting point and pKa, are not readily found in the available literature.
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Property Value Source

Chemical Formula C₁₃H₁₇ClN₂O₂ [1][2]

Molecular Weight 268.7 g/mol [1]

CAS Number 2253893-37-5 [1][3]

Appearance Solid [1][4]

Purity ≥95% [1][4]

Solubility Soluble in DMSO and Water [1]

Storage Temperature -20°C [1][4]

Stability ≥ 4 years (at -20°C) [1]

XLogP3 (Predicted) -0.1 [5]

Spectroscopic Data
Detailed experimental spectroscopic data for N,N-Dimethyl-L-tryptophan Hydrochloride is

not extensively available in public databases. However, data for the parent compound, L-

tryptophan, and related derivatives provide a basis for expected spectral characteristics.

Mass Spectrometry: While a full spectrum for the hydrochloride salt is not available, a study on

the fragmentation of tryptophan derivatives by electrospray ionization mass spectrometry (ESI-

MS/MS) indicates that N,N-dimethyl tryptophan undergoes N–Cα bond dissociation.[6][7] An

increase in the number of methyl groups on the α-nitrogen has been shown to favor the loss of

the side chain.[8] Commercial suppliers indicate the availability of GC-MS data for this

compound.[1]

NMR Spectroscopy: Specific ¹H and ¹³C NMR chemical shifts for N,N-Dimethyl-L-tryptophan
Hydrochloride are not readily published. However, the spectra of L-tryptophan and its

derivatives have been characterized. For L-tryptophan, characteristic shifts for the indole ring

protons are observed, and these are expected to be present in the spectrum of its N,N-dimethyl

derivative, alongside a singlet corresponding to the N,N-dimethyl protons.[9][10][11]
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Infrared (IR) Spectroscopy: The IR spectrum of N,N-Dimethyl-L-tryptophan Hydrochloride is

expected to exhibit characteristic peaks for the functional groups present. Based on the spectra

of L-tryptophan and its methyl ester, key absorptions would include N-H stretching of the indole

ring (around 3400 cm⁻¹), C-H stretching of the aromatic and aliphatic groups, and a strong

carbonyl (C=O) stretch from the carboxylic acid.[12][13]

Experimental Protocols
Detailed experimental protocols for the determination of the chemical properties of N,N-
Dimethyl-L-tryptophan Hydrochloride are not explicitly described in the literature. However,

standard methodologies for amino acid analysis are applicable.

Determination of Melting Point (General Protocol)
The melting point of a solid crystalline compound can be determined using a melting point

apparatus.

Methodology:

A small, dry sample of the compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is

completely liquid are recorded as the melting range. For amino acids, decomposition is often

observed at the melting point.

Spectroscopic Analysis (General Protocols)
Mass Spectrometry (Electrospray Ionization - ESI):

Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile

with a small percentage of formic acid).

Infuse the sample solution into the ESI source of the mass spectrometer.
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Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

For tandem mass spectrometry (MS/MS), isolate the precursor ion and subject it to collision-

induced dissociation (CID) to obtain a fragmentation pattern.

NMR Spectroscopy:

Dissolve a few milligrams of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or

D₂O).

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer.

Process the data to identify chemical shifts, coupling constants, and integration values.

Infrared (IR) Spectroscopy (Attenuated Total Reflectance - ATR):

Place a small amount of the solid sample directly on the ATR crystal.

Apply pressure to ensure good contact between the sample and the crystal.

Record the IR spectrum.

Biological Context and Signaling Pathways
N,N-Dimethyl-L-tryptophan, as a derivative of L-tryptophan, is expected to interact with the

metabolic pathways of its parent amino acid. The two major pathways for tryptophan

metabolism are the serotonin pathway and the kynurenine pathway.

Tryptophan Metabolism Overview
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Start: Culture IDO1-expressing cells

Stimulate IDO1 expression
(e.g., with IFN-γ)

Treat cells with
N,N-Dimethyl-L-tryptophan HCl

Incubate

Measure Kynurenine concentration
in supernatant

Analyze data to determine IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

